Cas no 5293-56-1 (1,3-Benzenedicarboxylic acid, 2-butyl-)

• Product Name: 1,3-Benzenedicarboxylic acid, 2-butyl-
• CAS No: 5293-56-1
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 358439
• PubChem ID: 1770912
• Update Time: 2025-04-19

1,3-Benzenedicarboxylic acid, 2-butyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 2-butyl-
• 2-butylbenzene-1,3-dicarboxylic acid
• 2-n-butylisophthalic acid
• Oprea1_712224
• AKOS000663746
• HMS1672A08
• DTXSID80365124
• 5293-56-1
• CBDivE_002962
• 2-Butylisophthalic acid
• SCHEMBL679426
• Oprea1_014577

• Inchi： 1S/C12H14O4/c1-2-3-5-8-9(11(13)14)6-4-7-10(8)12(15)16/h4,6-7H,2-3,5H2,1H3,(H,13,14)(H,15,16)
• InChI Key： XBVFRINUJXHFCH-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C(C(=O)O)C=1CCCC)=O

Computed Properties

• Exact Mass: 222.08922
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives